3-(2-chlorophenyl)-N-(2,4,5-trichlorophenyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(2,4,5-trichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C15H9Cl4NO/c16-10-4-2-1-3-9(10)5-6-15(21)20-14-8-12(18)11(17)7-13(14)19/h1-8H,(H,20,21)/b6-5+
• InChI Key: WELYRAOJCPWHPZ-AATRIKPKSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)NC2=CC(=C(C=C2Cl)Cl)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)NC2=CC(=C(C=C2Cl)Cl)Cl)Cl
• Molecular Formula: C15H9Cl4NO
• Molecular Weight: 361.0 g/mol

Description

3-(2-chlorophenyl)-N-(2,4,5-trichlorophenyl)acrylamide is a synthetic compound that has been widely used in scientific research due to its unique properties. The compound is also known as CTAA and is classified as an acrylamide derivative. CTAA has been studied extensively for its mechanism of action, biochemical and physiological effects, and its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of CTAA is not fully understood. However, it has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. CTAA has also been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
CTAA has been shown to exhibit a wide range of biochemical and physiological effects. The compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). CTAA has also been shown to exhibit antioxidant activity, and has been studied for its potential applications in the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

The advantages of using CTAA in lab experiments include its high potency and selectivity, as well as its relatively simple synthesis method. However, the limitations of using CTAA in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of CTAA. One potential direction is the further investigation of its mechanism of action, which could lead to the development of more effective chemotherapeutic agents. Another potential direction is the study of CTAA's potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of new synthesis methods for CTAA could lead to the production of more potent and selective compounds.

Synthesis Methods

The synthesis of CTAA involves the reaction of 2,4,5-trichloroaniline with 2-chlorobenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with acryloyl chloride to yield 3-(2-chlorophenyl)-N-(2,4,5-trichlorophenyl)acrylamide. The synthesis of CTAA is a relatively simple and straightforward process, and the compound can be obtained in high yields.

Scientific Research Applications

CTAA has been extensively used in scientific research due to its unique properties. The compound has been studied for its potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. CTAA has been shown to exhibit potent anticancer activity, and has been studied as a potential chemotherapeutic agent. The compound has also been studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.